![molecular formula C21H21N3O4 B4982908 N-(3-methoxyphenyl)-2-[2-(2-naphthyloxy)propanoyl]hydrazinecarboxamide](/img/structure/B4982908.png)
N-(3-methoxyphenyl)-2-[2-(2-naphthyloxy)propanoyl]hydrazinecarboxamide
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Overview
Description
N-(3-methoxyphenyl)-2-[2-(2-naphthyloxy)propanoyl]hydrazinecarboxamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a mechanism of action that affects biochemical and physiological processes. In
Mechanism of Action
The mechanism of action of N-(3-methoxyphenyl)-2-[2-(2-naphthyloxy)propanoyl]hydrazinecarboxamide is not fully understood. However, it has been found to affect biochemical and physiological processes in cells. It has been shown to inhibit the activity of certain enzymes and to affect the expression of certain genes.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase. It has also been found to affect the expression of genes involved in inflammation and apoptosis.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-methoxyphenyl)-2-[2-(2-naphthyloxy)propanoyl]hydrazinecarboxamide in lab experiments is its potential as a lead compound for the development of new drugs. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to predict the effects of this compound in different experimental conditions.
Future Directions
There are several future directions for research on N-(3-methoxyphenyl)-2-[2-(2-naphthyloxy)propanoyl]hydrazinecarboxamide. One area of research is in the development of new drugs that target specific biochemical and physiological processes. Another area of research is in the study of the mechanism of action of this compound and its effects on different cellular processes. Additionally, the potential use of this compound in the treatment of various diseases could be explored.
Synthesis Methods
The synthesis of N-(3-methoxyphenyl)-2-[2-(2-naphthyloxy)propanoyl]hydrazinecarboxamide has been achieved using various methods. One method involves the reaction of 2-naphthol with 2-bromopropanoic acid to form 2-(2-naphthyloxy)propanoic acid. This acid is then reacted with hydrazine hydrate to form the hydrazide. The hydrazide is then reacted with 3-methoxybenzoyl chloride to form the final product.
Scientific Research Applications
N-(3-methoxyphenyl)-2-[2-(2-naphthyloxy)propanoyl]hydrazinecarboxamide has been studied for its potential applications in scientific research. One area of research is in the development of new drugs. This compound has been found to have potential as a lead compound for the development of new drugs that target specific biochemical and physiological processes.
Properties
IUPAC Name |
1-(3-methoxyphenyl)-3-(2-naphthalen-2-yloxypropanoylamino)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O4/c1-14(28-19-11-10-15-6-3-4-7-16(15)12-19)20(25)23-24-21(26)22-17-8-5-9-18(13-17)27-2/h3-14H,1-2H3,(H,23,25)(H2,22,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRWAUCUIQLFUPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NNC(=O)NC1=CC(=CC=C1)OC)OC2=CC3=CC=CC=C3C=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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